Cas no 882082-72-6 (3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• CAS No: 882082-72-6
• CID: 4663667
• Update Time: 2025-05-20

3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-2-[(4-FLUOROBENZYL)SULFANYL]-4(3H)-QUINAZOLINONE
• 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one

Additional information on 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one

Introduction to 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 882082-72-6)

3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 882082-72-6, belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of biological activities. The presence of a fluorine substituent at the para position of the phenyl ring and the incorporation of a sulfanyl group at the second position of the quinazoline core contribute to its distinct chemical profile, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one is characterized by a fused heterocyclic system consisting of a benzene ring and a pyrimidine ring. This arrangement not only imparts stability to the molecule but also provides multiple sites for functionalization, which can be exploited to modulate its biological activity. The ethylenyl side chain at the third position adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies suggest that the fluorophenyl moiety may interact with aromatic pockets in protein binding sites, while the sulfanyl group could form hydrogen bonds or engage in hydrophobic interactions. These interactions are critical for determining the efficacy and selectivity of the compound in biological assays.

In vitro studies have begun to unravel the potential pharmacological properties of 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets, particularly those involved in inflammatory pathways. The fluorine substituent is known to enhance metabolic stability and binding affinity, which could be beneficial for developing drugs with prolonged half-lives. Additionally, the sulfanyl group may contribute to reduced toxicity by minimizing off-target effects.

The synthesis of 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one presents both challenges and opportunities for synthetic chemists. The construction of the quinazoline core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl and sulfanyl groups efficiently. These methods not only streamline the synthetic pathway but also allow for scalable production, which is essential for further preclinical and clinical development.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Quinazoline derivatives have shown promise in preclinical models as inhibitors of enzymes associated with neurodegeneration. The structural features of 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one, particularly the presence of a fluorine atom and a sulfanyl group, make it an attractive candidate for further investigation in this area. Researchers are exploring its effects on pathways implicated in Alzheimer's disease and Parkinson's disease, with preliminary data suggesting neuroprotective properties.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence electronic properties, metabolic stability, and binding affinity has made them indispensable in drug design. In 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one, the fluorine atom at the para position of the phenyl ring is strategically placed to maximize its impact on biological activity. This substitution enhances both lipophilicity and binding interactions with biological targets, making it an excellent example of how fluorine can be leveraged to improve drug-like properties.

As research continues to progress, new methodologies for studying 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one are being developed. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to identify novel analogs with enhanced potency and selectivity. These approaches are complemented by advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into molecular structure and dynamics.

The sulfanyl group in 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one also plays a crucial role in its overall pharmacological profile. Sulfanyl groups are known to exhibit diverse biological activities, including anti-inflammatory and antimicrobial effects. In this context, the sulfanyl moiety may contribute to therapeutic benefits by modulating signaling pathways involved in inflammation or infection. Further studies are needed to fully elucidate these mechanisms and explore potential therapeutic applications.

The future prospects for 3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one are promising given its unique structural features and preliminary biological activity. As more data becomes available from preclinical studies, it will be interesting to see how this compound evolves within drug discovery pipelines. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic interventions.

In conclusion,3-ethyl-2-{[(4-fluorophenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 882082-72-6) represents an intriguing molecule with significant potential in pharmaceutical applications. Its structural complexity combined with promising biological activities positions it as a valuable scaffold for further medicinal chemistry exploration. As research progresses，this compound is likely to contribute valuable insights into disease mechanisms and therapeutic strategies，ultimately benefiting patients worldwide.